Cas no 157763-39-8 (2-Benzothiazolemethanamine,4-fluoro-a,a-dimethyl-)

• Product Name: 2-Benzothiazolemethanamine,4-fluoro-a,a-dimethyl-
• CAS No: 157763-39-8
• MF: C₁₀H₁₁FN₂S
• MW: 210.271144151688
• CID: 107878
• PubChem ID: 45077259
• Update Time: 2025-04-18

2-Benzothiazolemethanamine,4-fluoro-a,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanamine,4-fluoro-a,a-dimethyl-
• 2-Benzothiazolemethanamine,4-fluoro-alpha,alpha-dimethyl-(9CI)
• 2-(4-Fluoro-1,3-benzothiazol-2-yl)propan-2-amine
• 2-Benzothiazolemethanamine, 4-fluoro-alpha,alpha-dimethyl-
• 157763-39-8

• Inchi： 1S/C10H11FN2S/c1-10(2,12)9-13-8-6(11)4-3-5-7(8)14-9/h3-5H,12H2,1-2H3
• InChI Key： SZCXVYFGRKYUKS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1C(C)(C)N)F

Computed Properties

• Exact Mass: 210.063
• Monoisotopic Mass: 210.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 2